molecular formula C11H15N3O B8555999 3-(4-Aminophenyl)-4-methylpiperazin-2-one

3-(4-Aminophenyl)-4-methylpiperazin-2-one

Cat. No.: B8555999
M. Wt: 205.26 g/mol
InChI Key: ODLLYRFLLJZYGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Aminophenyl)-4-methylpiperazin-2-one is a useful research compound. Its molecular formula is C11H15N3O and its molecular weight is 205.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H15N3O

Molecular Weight

205.26 g/mol

IUPAC Name

3-(4-aminophenyl)-4-methylpiperazin-2-one

InChI

InChI=1S/C11H15N3O/c1-14-7-6-13-11(15)10(14)8-2-4-9(12)5-3-8/h2-5,10H,6-7,12H2,1H3,(H,13,15)

InChI Key

ODLLYRFLLJZYGF-UHFFFAOYSA-N

Canonical SMILES

CN1CCNC(=O)C1C2=CC=C(C=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 25-mL single-neck round-bottomed flask equipped with a reflux condenser and magnetic stirrer was purged with nitrogen and charged with 104b (210 mg, 0.89 mmol), ethanol (6 mL), iron powder (−325 mesh, 491 mg, 8.93 mmol) and 2N hydrochloric acid (0.70 mL, 1.40 mmol), and the mixture was heated at reflux for 30 min. After this time, the reaction was cooled to room temperature, and powdered potassium carbonate (3.03 g, 22.0 mmol) was added. The resulting suspension was filtered and the filter cake washed with ethanol (4×10 mL). The filtrate was concentrated under reduced pressure to afford 104c in 100% yield (185 mg) as a white solid: mp 153-154° C.; 1H NMR (300 MHz, DMSO-d6) δ 7.74 (d, 1H, J=2.7 Hz), 6.90 (d, 2H, J=8.4 Hz), 6.47 (d, 2H, J=8.4 Hz), 4.95 (bs, 2H), 3.45 (m, 1H), 3.42 (s, 1H), 3.14 (m, 1H), 2.89 (m, 1H), 2.44 (m, 1H), 2.02 (s, 3H); MS (ESI+) m/z 206 (M+H).
Name
Quantity
210 mg
Type
reactant
Reaction Step One
Quantity
0.7 mL
Type
reactant
Reaction Step One
Name
Quantity
491 mg
Type
catalyst
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
Quantity
3.03 g
Type
reactant
Reaction Step Two
Name
Yield
100%

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